Cas no 25474-45-7 (1,2-Benzenediol,4-(1-hydroxypropyl)-)
25474-45-7 structure
Product Name:1,2-Benzenediol,4-(1-hydroxypropyl)-
CAS No:25474-45-7
MF:C9H12O3
MW:168.189783096313
CID:258632
PubChem ID:213092
Update Time:2025-04-19
1,2-Benzenediol,4-(1-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-(1-hydroxypropyl)-
- 4-(1-hydroxypropyl)benzene-1,2-diol
- SCHEMBL2988507
- 1,2-Benzenediol, 4-(1-hydroxypropyl)-
- 4-Bromopyridine-2-carboxylicacid
- DTXSID50948362
- 4-(1-Hydroxypropyl)-1,2-benzenediol
- 3,4-dihydroxyphenylpropanol
- A5625
- 1,2-Dihydroxy-4-(1-hydroxypropyl)benzene
- 25474-45-7
- BRN 2965806
-
- Inchi: 1S/C9H12O3/c1-2-7(10)6-3-4-8(11)9(12)5-6/h3-5,7,10-12H,2H2,1H3
- InChI Key: VLWNCJPMUMKUMF-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C=1)O)O)CC
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Density: 1.256
- Boiling Point: 350.9°C at 760 mmHg
- Flash Point: 176.6°C
- Refractive Index: 1.598
- PSA: 60.69
1,2-Benzenediol,4-(1-hydroxypropyl)- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
25474-45-7 (1,2-Benzenediol,4-(1-hydroxypropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk